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Cat. No.: B1167195

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of novel downstream targets of the

transcriptional co-activator Yes-associated protein 1 (YAP1), a key effector of the Hippo

signaling pathway. Dysregulation of the Hippo-YAP1 pathway is implicated in the development

and progression of numerous cancers, making its downstream effectors attractive targets for

therapeutic intervention. This document outlines quantitative data for validated and novel YAP1

targets, compares the YAP1 pathway with alternative oncogenic signaling pathways (Wnt/β-

catenin and Notch), and provides detailed protocols for key validation experiments.

Comparative Analysis of YAP1 Downstream Target
Gene Expression
The validation of novel downstream targets of YAP1 is crucial for understanding its oncogenic

mechanisms and for the development of targeted therapies. Below is a summary of quantitative

data on the expression changes of several recently identified YAP1 target genes upon YAP1

modulation in various cancer cell lines.
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Target Gene
Cancer Cell
Line

Experimental
Condition

Fold Change
in mRNA
Expression

Reference

Novel Targets

AJUBA
SF268

(Glioblastoma)

YAP1 siRNA

knockdown

~2.5-fold

decrease
[1](1)

CRIM1
MCF10A (Breast

Epithelial)

YAP

overexpression
>2-fold increase [2](2)

NUAK2 Various siRNA screen
Positive regulator

of YAP activity
[3](4)

PTGS2 (COX-2)
MDA-MB-231

(Breast Cancer)

YAP1

knockdown

Significant

decrease
[5](5)

SLUG (SNAI2) NSCLC cell lines
YAP1

overexpression

Increased

expression
[6](7)

Established

Targets

ANKRD1
SF268

(Glioblastoma)

YAP1 siRNA

knockdown
~4-fold decrease [1](1)

CTGF
SF268

(Glioblastoma)

YAP1 siRNA

knockdown
~3-fold decrease [1](1)

CYR61
SF268

(Glioblastoma)

YAP1 siRNA

knockdown

~3.5-fold

decrease
[1](1)

Comparison with Alternative Signaling Pathways
While the Hippo-YAP1 pathway is a critical regulator of cell proliferation and apoptosis, other

signaling pathways, such as Wnt/β-catenin and Notch, also play pivotal roles in cancer

development, often exhibiting crosstalk with YAP1.
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Feature
Hippo-YAP1
Pathway

Wnt/β-catenin
Pathway

Notch Signaling
Pathway

Core Effector YAP1/TAZ β-catenin
Notch Intracellular

Domain (NICD)

Activation Mechanism

Inactivation of the

Hippo kinase cascade

(MST1/2, LATS1/2)

allows YAP1/TAZ to

translocate to the

nucleus.

Wnt ligand binding to

Frizzled receptors

leads to the

stabilization and

nuclear accumulation

of β-catenin.

Ligand (e.g., Jagged,

Delta-like) binding to

Notch receptor

triggers proteolytic

cleavage and release

of NICD, which

translocates to the

nucleus.

Key Downstream

Targets

CTGF, CYR61,

ANKRD1, BIRC5

c-Myc, Cyclin D1,

Axin2[8][9]

HES1, HEY1, c-

Myc[10]

Primary Oncogenic

Role

Promotes cell

proliferation, inhibits

apoptosis, enhances

cell migration and

invasion, and

contributes to cancer

stem cell properties.

Drives cell

proliferation, promotes

cell cycle progression,

and maintains cancer

stem cell populations.

[11][12]

Regulates cell fate

decisions,

proliferation, and

apoptosis, with

context-dependent

oncogenic or tumor-

suppressive roles.[13]

[14]

Crosstalk with YAP1 -

YAP1 can interact with

β-catenin to co-

regulate target gene

expression.[15]

YAP1 can regulate the

expression of Notch

ligands (e.g.,

Jagged1) and Notch

signaling can

influence YAP1

expression.[10]
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Diagram 1: The core Hippo-YAP1 signaling pathway.
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Diagram 2: Experimental workflow for validating novel YAP1 targets.
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Diagram 3: Crosstalk between YAP1, Wnt/β-catenin, and Notch pathways.
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Co-Immunoprecipitation (Co-IP) for YAP1-TEAD
Interaction
This protocol is designed to verify the interaction between YAP1 and its transcriptional partner

TEAD.

Materials:

Cell lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

Anti-YAP1 antibody (validated for IP)

Anti-TEAD1 antibody (for Western blotting)

Control IgG antibody

Protein A/G magnetic beads

Wash buffer (e.g., PBS with 0.05% Tween-20)

Elution buffer (e.g., low pH glycine buffer or SDS-PAGE sample buffer)

SDS-PAGE and Western blotting reagents

Procedure:

Cell Lysis: Culture cells to 80-90% confluency. Wash cells with ice-cold PBS and lyse with

ice-cold lysis buffer. Scrape cells and transfer the lysate to a microcentrifuge tube.

Clarification: Centrifuge the lysate at 14,000 x g for 15 minutes at 4°C to pellet cellular

debris. Transfer the supernatant to a new tube.

Pre-clearing: Add control IgG and protein A/G beads to the lysate and incubate for 1 hour at

4°C with gentle rotation to reduce non-specific binding. Pellet the beads and discard them.

Immunoprecipitation: Add the anti-YAP1 antibody to the pre-cleared lysate and incubate

overnight at 4°C with gentle rotation.
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Immune Complex Capture: Add fresh protein A/G beads and incubate for 2-4 hours at 4°C

with gentle rotation.

Washing: Pellet the beads and wash them 3-5 times with wash buffer to remove non-

specifically bound proteins.

Elution: Elute the protein complexes from the beads using elution buffer.

Analysis: Analyze the eluate by SDS-PAGE and Western blotting using an anti-TEAD1

antibody to detect the co-immunoprecipitated protein.

Chromatin Immunoprecipitation (ChIP)-Sequencing for
YAP1
This protocol is for identifying the genomic regions occupied by YAP1.

Materials:

Formaldehyde (for cross-linking)

Glycine (to quench cross-linking)

Cell lysis and nuclear lysis buffers

Sonication equipment

Anti-YAP1 antibody (ChIP-grade)

Control IgG antibody

Protein A/G magnetic beads

Wash buffers (low salt, high salt, LiCl)

Elution buffer

RNase A and Proteinase K
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DNA purification kit

Reagents for library preparation and sequencing

Procedure:

Cross-linking: Treat cells with 1% formaldehyde for 10 minutes at room temperature to cross-

link proteins to DNA. Quench the reaction with glycine.

Cell Lysis and Sonication: Lyse the cells to isolate nuclei. Resuspend the nuclei in a suitable

buffer and sonicate to shear the chromatin into fragments of 200-600 bp.[14]

Immunoprecipitation: Incubate the sheared chromatin with an anti-YAP1 antibody or control

IgG overnight at 4°C.[14]

Immune Complex Capture: Add protein A/G beads to capture the antibody-chromatin

complexes.

Washing: Wash the beads sequentially with low salt, high salt, and LiCl wash buffers to

remove non-specific interactions.

Elution and Reverse Cross-linking: Elute the chromatin from the beads and reverse the

cross-links by heating at 65°C.

DNA Purification: Treat with RNase A and Proteinase K, then purify the DNA using a DNA

purification kit.

Library Preparation and Sequencing: Prepare a sequencing library from the purified DNA

and perform high-throughput sequencing.

Data Analysis: Align the sequencing reads to a reference genome and use peak-calling

algorithms to identify YAP1-binding sites. Motif analysis can then be performed to identify

consensus binding sequences.[2]
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This assay quantifies the ability of YAP1 to activate the transcription of a putative target gene.

Materials:

Luciferase reporter plasmid containing the promoter or enhancer region of the target gene

upstream of a luciferase gene (e.g., pGL4).

Control plasmid expressing Renilla luciferase (for normalization).

YAP1 expression plasmid or siRNA targeting YAP1.

Cell line of interest.

Transfection reagent.

Dual-luciferase reporter assay system.

Luminometer.

Procedure:

Cell Seeding: Seed cells in a 24- or 96-well plate.

Transfection: Co-transfect the cells with the luciferase reporter plasmid, the Renilla control

plasmid, and either a YAP1 expression plasmid or a control vector. Alternatively, co-transfect

with the reporter plasmids and then treat with YAP1 siRNA or a control siRNA.

Incubation: Incubate the cells for 24-48 hours to allow for plasmid expression and/or siRNA-

mediated knockdown.

Cell Lysis: Lyse the cells using the passive lysis buffer provided with the dual-luciferase

assay kit.

Luminescence Measurement: Measure the firefly and Renilla luciferase activities

sequentially in a luminometer according to the manufacturer's protocol.

Data Analysis: Normalize the firefly luciferase activity to the Renilla luciferase activity to

control for transfection efficiency and cell number. Calculate the fold change in reporter
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activity in the presence of YAP1 overexpression or knockdown compared to the control.[16]

[17]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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